N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide

• IUPAC Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C16H22N2O5S/c1-16(20,10-23-2)9-17-24(21,22)13-7-11-3-4-14(19)18-6-5-12(8-13)15(11)18/h7-8,17,20H,3-6,9-10H2,1-2H3
• InChI Key: SITYFULWUAJIJR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC2=C3C(=C1)CCN3C(=O)CC2)(COC)O
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol

Description

N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide is a useful research compound. Its molecular formula is C16H22N2O5S and its molecular weight is 354.42. The purity is usually 95%.
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Scientific Research Applications

Photolytic Transformation in Organic Chemistry

Sulfonamides have been explored for their photolytic transformations, which are crucial for organic synthesis and the development of pharmaceuticals. The study by R. Dura and L. Paquette (2006) demonstrated the triplet-sensitized irradiation of sulfonamides, leading to ring contraction and the formation of tetracyclic sultams, highlighting a pathway for synthesizing complex molecular structures from simpler sulfonamides (Dura & Paquette, 2006).

Inhibition of Carbonic Anhydrase

Sulfonamides act as inhibitors of carbonic anhydrase (CA), an enzyme involved in critical physiological processes. A study detailed the development of membrane-impermeant sulfonamides targeting specific CA isozymes, offering a strategy for selective inhibition with potential implications in treating conditions like glaucoma and edema without the side effects associated with non-selective inhibitors (Scozzafava et al., 2000).

Antimicrobial Activities

The antimicrobial properties of sulfonamides have been well-documented. Research by Saba Ahmad and M. Farrukh (2012) evaluated the antimicrobial activity of novel sulfonamides against gram-positive and gram-negative bacteria, confirming their potential in treating infectious diseases (Ahmad & Farrukh, 2012).

Synthesis of Novel Derivatives

The synthesis of sulfonamide derivatives with potential pharmacological activities has been a significant focus. For instance, compounds incorporating the sulfonamide moiety into azoles demonstrated anticonvulsant activities, indicating the versatility of sulfonamides in drug development (Farag et al., 2012).

Environmental Degradation

The environmental persistence and degradation of sulfonamide antibiotics have raised concerns. A study by B. Ricken et al. (2013) revealed a microbial strategy involving ipso-hydroxylation for the elimination of sulfonamide antibiotics, suggesting methods for mitigating antibiotic resistance propagation (Ricken et al., 2013).